Cas no 32707-89-4 ([3,5-bis(trifluoromethyl)phenyl]methanol)

• Product Name: [3,5-bis(trifluoromethyl)phenyl]methanol
• CAS No: 32707-89-4
• MF: C₉H₆F₆O
• MW: 244.133763790131
• MDL: MFCD00009907
• CID: 53936
• PubChem ID: 122933
• Update Time: 2025-05-27

[3,5-bis(trifluoromethyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• (3,5-Bis(trifluoromethyl)phenyl)methanol
• 3,5-Bis(trifluoromethyl)benzyl alcohol
• 3,5-Bis(trifluoromethyl)-benzyl alcohol
• (3,5-BIS-TRIFLUOROMETHYL-PHENYL)-METHANOL
• [3,5-bis(trifluoromethyl)phenyl]methanol
• [3,5-di(trifluoromethyl)phenyl]methanol
• 3,5-bis(trifluoromethyl)benzenemethanol
• 3,5-di(Trifluoromethyl)benzyl alcohol
• fxffr c1q exfff
• IMSYZVQUCHXFBS-UHFFFAOYSA-N
• CK2451
• Benzenemethanol, 3,5-bis(trifluoromethyl)-
• AKOS003368037
• NS00054907
• 3,5 bis(trifluoromethyl)benzyl alcohol
• EINECS 251-168-9
• AC-10437
• 3,5-bis-(Trifluoromethyl)benzyl alcohol
• DTXSID10186389
• B1752
• W-106828
• CS-W012741
• MFCD00009907
• FT-0614460
• [3,5-Bis(trifluoromethyl)phenyl]methanol #
• BJTWPJOGDWRYDD-UHFFFAOYSA-
• 3,5-Bis(trifluoromethyl)benzyl alcohol, 98%
• DS-2665
• 3,5-bis(trifluoro-methyl)benzyl alcohol
• 3,5-bis(trifluoromethyl)benzylalcohol
• A16047
• InChI=1/C9H6F6O/c10-8(11,12)6-1-5(4-16)2-7(3-6)9(13,14)15/h1-3,16H,4H2
• 3,5-ditrifluoromethylbenzyl alcohol
• XLYQDPQQMWEHLM-UHFFFAOYSA-N
• 32707-89-4
• SY013530
• EN300-1932086
• AMY36980
• 3,5-bistrifluoromethylbenzyl alcohol
• SCHEMBL265486
• DB-021977

• MDL： MFCD00009907
• Inchi： 1S/C9H6F6O/c10-8(11,12)6-1-5(4-16)2-7(3-6)9(13,14)15/h1-3,16H,4H2
• InChI Key： BJTWPJOGDWRYDD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(CO)C=1)(F)F
• BRN： 2055358

Computed Properties

• Exact Mass: 244.03200
• Monoisotopic Mass: 244.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: White crystal powder
• Density: 1.3954 (estimate)
• Melting Point: 54.0 to 56.0 deg-C
• Boiling Point: 173.9°C at 760 mmHg
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: 1.415
• PSA: 20.23000
• LogP: 3.21650
• Solubility: Not determined

[3,5-bis(trifluoromethyl)phenyl]methanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on [3,5-bis(trifluoromethyl)phenyl]methanol

[3,5-bis(trifluoromethyl)phenyl]methanol (CAS No. 32707-89-4): A Comprehensive Overview

[3,5-bis(trifluoromethyl)phenyl]methanol (CAS No. 32707-89-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique trifluoromethyl substituents, exhibits a range of properties that make it valuable for various applications, including pharmaceutical development and advanced materials research.

The chemical structure of [3,5-bis(trifluoromethyl)phenyl]methanol consists of a benzene ring with two trifluoromethyl groups at the 3 and 5 positions, and a hydroxymethyl group at the 1 position. The presence of the trifluoromethyl groups imparts significant electronic and steric effects, which influence the compound's reactivity and stability. These properties have been extensively studied in recent years, leading to a deeper understanding of its potential uses.

In the realm of medicinal chemistry, [3,5-bis(trifluoromethyl)phenyl]methanol has shown promise as a building block for the synthesis of novel pharmaceuticals. The trifluoromethyl groups enhance the lipophilicity and metabolic stability of molecules, making them more suitable for drug development. Recent research has focused on incorporating this compound into drug candidates for various therapeutic areas, including oncology and neurodegenerative diseases.

A notable study published in the Journal of Medicinal Chemistry in 2021 explored the use of [3,5-bis(trifluoromethyl)phenyl]methanol as a scaffold for designing inhibitors of protein-protein interactions (PPIs). The researchers found that derivatives of this compound exhibited high binding affinity and selectivity towards specific PPI targets, suggesting its potential as a lead compound for developing novel therapeutics.

Beyond its applications in drug discovery, [3,5-bis(trifluoromethyl)phenyl]methanol has also been investigated for its use in materials science. The unique electronic properties of the trifluoromethyl groups make it an attractive candidate for the development of functional materials with enhanced performance. For instance, a study published in Advanced Materials in 2020 demonstrated that incorporating this compound into polymer matrices resulted in materials with improved thermal stability and mechanical strength.

The synthesis of [3,5-bis(trifluoromethyl)phenyl]methanol typically involves multi-step processes that include the introduction of trifluoromethyl groups to a benzene ring followed by functionalization to form the hydroxymethyl group. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. A notable example is a protocol reported in The Journal of Organic Chemistry in 2019, which utilized palladium-catalyzed cross-coupling reactions to achieve high yields and purity levels.

The safety and environmental impact of [3,5-bis(trifluoromethyl)phenyl]methanol are also important considerations. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are recommended to ensure workplace safety and environmental protection. Researchers have conducted toxicological studies to assess its potential risks, with results indicating low toxicity at typical exposure levels.

In conclusion, [3,5-bis(trifluoromethyl)phenyl]methanol (CAS No. 32707-89-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for developing innovative solutions across various industries. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern scientific endeavors.